Cas no 1251062-48-2 (N-(1-amino-2-methylpropan-2-yl)methanesulfonamide)

• Product Name: N-(1-amino-2-methylpropan-2-yl)methanesulfonamide
• CAS No: 1251062-48-2
• MF: C₅H₁₄N₂O₂S
• MW: 166.241859912872
• CID: 5187547
• Update Time: 2025-06-13

N-(1-amino-2-methylpropan-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-amino-2-methylpropan-2-yl)methanesulfonamide
• N-[1-(aminomethyl)-1-methylethyl]methanesulphonamide
• Methanesulfonamide, N-(2-amino-1,1-dimethylethyl)-

• Inchi： 1S/C5H14N2O2S/c1-5(2,4-6)7-10(3,8)9/h7H,4,6H2,1-3H3
• InChI Key： ODUQDEOVSWIZAO-UHFFFAOYSA-N
• SMILES： S(C)(NC(C)(C)CN)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 190
• XLogP3: -1
• Topological Polar Surface Area: 80.6

Additional information on N-(1-amino-2-methylpropan-2-yl)methanesulfonamide

Research Briefing on N-(1-amino-2-methylpropan-2-yl)methanesulfonamide (CAS: 1251062-48-2) in Chemical Biology and Pharmaceutical Applications

N-(1-amino-2-methylpropan-2-yl)methanesulfonamide (CAS: 1251062-48-2) is a sulfonamide derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile building block and its role in drug discovery. This compound, characterized by its amino and sulfonamide functional groups, has been explored for its applications in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its utility in the synthesis of novel bioactive molecules, making it a compound of significant interest in the field.

One of the key areas of research involving N-(1-amino-2-methylpropan-2-yl)methanesulfonamide is its role in the design of small-molecule inhibitors targeting protein kinases. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The structural features of this compound, such as the sulfonamide moiety, have been leveraged to enhance binding affinity and selectivity towards specific kinase targets. Recent publications have demonstrated its incorporation into lead compounds that exhibit promising preclinical activity against oncogenic kinases.

In addition to its applications in kinase inhibition, N-(1-amino-2-methylpropan-2-yl)methanesulfonamide has been investigated for its potential in prodrug design. The amino group in its structure allows for facile conjugation with other pharmacophores, enabling the development of prodrugs with improved pharmacokinetic properties. For instance, researchers have utilized this compound to create prodrugs of antiviral and anticancer agents, which exhibit enhanced solubility and bioavailability compared to their parent drugs. These findings underscore the compound's versatility in addressing challenges related to drug delivery and efficacy.

Recent synthetic methodologies have also focused on optimizing the preparation of N-(1-amino-2-methylpropan-2-yl)methanesulfonamide and its derivatives. Advances in green chemistry and catalytic processes have enabled more efficient and sustainable routes to synthesize this compound, reducing the reliance on hazardous reagents and minimizing environmental impact. These developments are particularly relevant for scaling up production to meet the demands of preclinical and clinical studies.

Looking ahead, the potential of N-(1-amino-2-methylpropan-2-yl)methanesulfonamide extends beyond its current applications. Ongoing research is exploring its utility in targeted drug delivery systems, where its structural features could facilitate the development of conjugates that selectively release therapeutic agents at disease sites. Furthermore, its role in fragment-based drug discovery is being investigated, with the aim of identifying new chemical scaffolds for modulating challenging biological targets. As the field of chemical biology continues to evolve, this compound is poised to play a pivotal role in the discovery and development of next-generation therapeutics.

In conclusion, N-(1-amino-2-methylpropan-2-yl)methanesulfonamide (CAS: 1251062-48-2) represents a promising scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition, prodrug design, and synthetic chemistry highlight its versatility and potential for addressing unmet medical needs. Continued exploration of its properties and derivatives is expected to yield further insights and innovations in drug discovery and development.